Cas no 139715-37-0 (1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-)
![1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- structure](https://www.kuujia.com/scimg/cas/139715-37-0x500.png)
139715-37-0 structure
Product name:1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-
CAS No:139715-37-0
MF:C22H14FN3
MW:339.365067958832
CID:1278667
1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-
-
- Inchi: 1S/C22H14FN3/c23-16-12-10-15(11-13-16)21-14-19-18-8-4-5-9-20(18)24-22(19)26(25-21)17-6-2-1-3-7-17/h1-14H
- InChI Key: ZZBCTDWZIOKTHT-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C2=CC(C3=CC=C(F)C=C3)=NN(C3=CC=CC=C3)C=12
Computed Properties
- Exact Mass: 339.11732
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 515.2±60.0 °C(Predicted)
- PSA: 27.96
- pka: 4.87±0.20(Predicted)
1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- Related Literature
-
D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
-
Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
-
Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
139715-37-0 (1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-) Related Products
- 2680691-12-5(tert-butyl N-(cyanomethyl)-N-(pyridin-2-yl)carbamate)
- 2228128-75-2(2-amino-2-(5-bromo-3-methylfuran-2-yl)acetic acid)
- 2138027-48-0(3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 64869-63-2((1S,3R)-3-methylcyclohexan-1-amine)
- 1956377-75-5(1-Methyl-1-azaspiro[4.5]decan-8-amine dihydrochloride)
- 1511093-74-5(tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate)
- 883536-34-3(2-Ethoxy-4,5-dimethylbenzaldehyde)
- 72790-96-6(Hydrazine,(2-bromo-4-nitrophenyl)-)
- 2680546-11-4(methyl 2-{(benzyloxy)carbonylamino}-3-(2-fluoropyridin-3-yl)propanoate)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
